Cas no 1807396-50-4 (3-Chloro-2-methyl-6-nitrocinnamic acid)

• Product Name: 3-Chloro-2-methyl-6-nitrocinnamic acid
• CAS No: 1807396-50-4
• MF: C₁₀H₈ClNO₄
• MW: 241.627821922302
• CID: 5003703
• Update Time: 2025-06-15

3-Chloro-2-methyl-6-nitrocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-methyl-6-nitrocinnamic acid

• Inchi： 1S/C10H8ClNO4/c1-6-7(2-5-10(13)14)9(12(15)16)4-3-8(6)11/h2-5H,1H3,(H,13,14)/b5-2+
• InChI Key： UQCDHHJUKXIJGZ-GORDUTHDSA-N
• SMILES： ClC1=CC=C(C(/C=C/C(=O)O)=C1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 2.7
• Topological Polar Surface Area: 83.1

Additional information on 3-Chloro-2-methyl-6-nitrocinnamic acid

Comprehensive Overview of 3-Chloro-2-methyl-6-nitrocinnamic acid (CAS No. 1807396-50-4): Properties, Applications, and Research Insights

3-Chloro-2-methyl-6-nitrocinnamic acid (CAS No. 1807396-50-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This nitrocinnamic acid derivative combines a chloro-substituted aromatic ring with a nitro group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly exploring its potential in drug discovery, material science, and catalysis, aligning with the growing demand for high-value fine chemicals.

The compound’s molecular structure (C10H8ClNO4) features a cinnamic acid backbone modified with a chloro group at the 3-position, a methyl group at the 2-position, and a nitro group at the 6-position. This configuration enhances its reactivity in cross-coupling reactions and photochemical applications, topics frequently searched in AI-driven chemistry platforms. Recent studies highlight its role in developing light-responsive materials, a hotspot in sustainable technology discussions.

In the context of green chemistry, 3-Chloro-2-methyl-6-nitrocinnamic acid is being investigated for its biodegradability and low environmental persistence. These attributes resonate with the ESG (Environmental, Social, and Governance) trends dominating industrial R&D. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize its purity, a detail often queried by laboratory professionals in online forums.

The compound’s synthetic pathways often involve Knoevenagel condensation or palladium-catalyzed reactions, methods widely discussed in academic publications. Its solubility in polar solvents (e.g., DMSO, ethanol) and melting point (~180–185°C) are critical for formulation scientists, as evidenced by frequent searches for "nitrocinnamic acid solubility" and "CAS 1807396-50-4 specifications."

Emerging applications include its use as a fluorescence probe in bioimaging and a precursor for nonlinear optical materials, addressing the surge in interest around biomedical diagnostics and optoelectronics. Patent databases reveal its inclusion in antimicrobial formulations, linking to the global focus on antibiotic alternatives.

Regulatory compliance for 3-Chloro-2-methyl-6-nitrocinnamic acid adheres to REACH and FDA guidelines for research use, a frequent concern among procurement specialists. Storage recommendations (e.g., inert atmosphere, low temperature) are also high-ranking search terms, emphasizing user needs for compound stability data.

In summary, 3-Chloro-2-methyl-6-nitrocinnamic acid (CAS No. 1807396-50-4) exemplifies the intersection of structural complexity and functional versatility. Its alignment with trends like green synthesis, precision medicine, and smart materials ensures its relevance in future scientific advancements.